2-Amino-7-nitrofluorene

• IUPAC Name: 7-nitro-9H-fluoren-2-amine
• InChI: InChI=1S/C13H10N2O2/c14-10-1-3-12-8(6-10)5-9-7-11(15(16)17)2-4-13(9)12/h1-4,6-7H,5,14H2
• InChI Key: IJMROTSXJSMTPW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)N)C3=C1C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H10N2O2
• DSSTOX Substance ID: DTXSID70153259
• Molecular Weight: 226.23 g/mol
• CAS No.: 1214-32-0

Description

2-Amino-7-nitrofluorene (CAS 1214-32-0) is a polycyclic aromatic compound with the molecular formula C₁₃H₁₀N₂O₂ and a molecular weight of 226.23 g/mol . Its structure consists of a fluorene backbone substituted with an amino (-NH₂) group at position 2 and a nitro (-NO₂) group at position 5. This dual functionalization confers unique electronic and optical properties, making it valuable in:

• Biomolecule detection: As a fluorescent probe for proteins, nucleic acids, and biosensors .
• Environmental monitoring: Detection of pollutants like glyphosate via fluorescence quenching mechanisms .
• Pharmaceutical research: Intermediate in drug synthesis and studies on cellular metabolism .

Preparation Methods

Nitration of Fluorenone as a Precursor to 2,7-Dinitrofluorenone

Oxidation of Fluorene to Fluorenone

Fluorene, a bicyclic hydrocarbon, serves as the foundational precursor for 2-amino-7-nitrofluorene synthesis. Its oxidation to fluorenone is typically achieved using inorganic bases and tetrahydrofuran (THF) under mild conditions. For example, a mixture of fluorene, THF, and sodium hydroxide at room temperature yields fluorenone with >90% efficiency after workup . The ketone group in fluorenone directs subsequent nitration to the 2- and 7-positions due to its electron-withdrawing effects, ensuring regioselectivity.

Nitration Conditions and Optimization

Nitration of fluorenone employs a mixed-acid system of concentrated sulfuric and nitric acids (molar ratio 10:11–13) . At 80°C, this mixture facilitates the introduction of nitro groups at the 2- and 7-positions, yielding 2,7-dinitrofluorenone with 95.2% efficiency . Prolonged reaction times (>6 hours) and vigorous stirring are critical to minimizing byproducts such as mono-nitro or 3,6-dinitro isomers.

Table 1: Nitration of Fluorenone to 2,7-Dinitrofluorenone

Parameter	Value/Description	Source
Nitrating agent	H2SO4:HNO3 (10:11–13 molar ratio)
Temperature	80°C
Reaction time	6 hours
Yield	95.2%

Selective Reduction of 2,7-Dinitrofluorenone to 2-Amino-7-nitrofluorenone

Zinc-Based Reduction Systems

Partial reduction of 2,7-dinitrofluorenone to 2-amino-7-nitrofluorenone is achieved using zinc powder and anhydrous calcium chloride in ethanolic solutions. A typical protocol involves refluxing a mixture of 2,7-dinitrofluorenone, zinc (50 g), and CaCl2 (1.1 g) in 95% ethanol at 80°C for 5 hours, yielding 69–70% 2-amino-7-nitrofluorenone . The calcium chloride acts as a Lewis acid, enhancing zinc’s reducing power while preventing over-reduction to the diamino derivative.

Parameter	Zinc/CaCl2 System	Hydrosulfide System (Theoretical)
Reducing agent	Zn + CaCl2	NaSH
Solvent	95% ethanol	Water/ethanol
Temperature	80°C	70°C
Yield	69–70%	Not reported
Byproducts	Minimal	Sulfur
Source

Ketone Reduction to Yield this compound

Clemmensen Reduction Protocol

The ketone group in 2-amino-7-nitrofluorenone is reduced to a methylene group via amalgamated zinc and concentrated hydrochloric acid. A patented method involves refluxing 2-amino-7-nitrofluorenone with zinc amalgam (Zn:Hg = 45–48:1) in ethanol and HCl for 8 hours, achieving an 80% yield of this compound. Excess HCl ensures protonation of the amine, preventing undesired side reactions.

Challenges and Methodological Limitations

Regioselectivity in Nitration

Despite the directing effects of the ketone, minor amounts of 3,6-dinitrofluorenone may form during nitration, requiring chromatographic separation. Polar solvents like dichloromethane enhance isolation efficiency but increase costs .

Environmental and Industrial Considerations

Waste Management

The use of concentrated acids and zinc generates acidic wastewater and heavy metal residues. Patent highlights aqueous workup steps with sodium carbonate neutralization, reducing effluent toxicity.

Scalability

Bench-scale protocols demonstrate gram-level synthesis, but industrial-scale production would require continuous-flow systems to manage exothermic nitration and reduction steps.

Chemical Reactions Analysis

Reactivity:: U-73343 does not actively participate in chemical reactions. Its primary purpose lies in serving as a negative control, allowing researchers to assess the involvement of PLC and related pathways without confounding effects.

Common Reagents and Conditions:: Since U-73343 is inert, it does not undergo specific reactions. it is essential to handle it under standard laboratory conditions, avoiding exposure to moisture and extreme temperatures.

Scientific Research Applications

Toxicology and Carcinogenesis

Mutagenicity Testing

ANF is widely recognized for its role in mutagenicity testing. It serves as a model compound to assess the genotoxicity of various substances. Research has demonstrated that ANF induces DNA damage and mutations in multiple organisms, including bacteria and mammalian cells. This property has made it essential for understanding carcinogenic mechanisms and assessing cancer risk from environmental agents.

Case Study: Tumor Induction in Rodents

A notable study investigated the effects of ANF on rodents, where it was found to induce tumors in organs such as the liver and lungs. The findings from this research have been pivotal in elucidating the pathways of carcinogenesis and developing preventive measures against cancer.

Biochemical Research

Enzyme Activation and Detoxification

ANF is utilized in biochemical studies to explore how enzymes activate and detoxify xenobiotics—foreign chemicals that enter the body. Understanding these processes is crucial for developing therapeutic strategies against diseases caused by harmful chemical exposure.

Case Study: Enzyme Interaction Studies

Research examining the interaction of ANF with various biological molecules has provided insights into its reactivity due to the functional groups present. These interactions are critical for understanding how ANF functions as a mutagen and its potential implications for human health.

Environmental Science

Assessment of Environmental Hazards

Due to its mutagenic properties, ANF is used to evaluate the potential hazards posed by environmental pollutants. Studies have shown that exposure to compounds similar to ANF can lead to significant health risks, making it a valuable tool in environmental toxicology.

Data Table: Comparison of Structural Analogues

Compound Name	Structural Features	Unique Aspects
2-Amino-7-isocyanofluorene	Contains an isocyanate instead of a nitro group	Exhibits different reactivity patterns
2,7-Diaminofluorene	Has two amino groups at positions 2 and 7	Less mutagenic due to lack of nitro group
9-Aminoacridine	Similar aromatic structure but with an acridine core	Known for its antitumor activity

This table highlights the unique structural features of compounds related to ANF, emphasizing its distinct biological activity stemming from its specific functional groups.

Photophysical Properties

Fluorescence Studies

ANF exhibits interesting photophysical properties, making it suitable for applications in fluorescence studies. Its fluorescence characteristics can be influenced by solvent interactions, which are vital for developing fluorescent probes in biological applications .

Case Study: Solvent-Dependent Fluorescence

Research has shown that the fluorescence intensity of ANF varies significantly with different solvents, indicating potential applications in biolabeling where minimal background fluorescence is desired. This property enhances its utility in imaging techniques within biological systems .

Mechanism of Action

U-73343’s mechanism involves blocking PLC activation, disrupting downstream signaling cascades. It acts as a protonophore, affecting acid secretion independently of the stimulant .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

Below is a comparative analysis of 2-Amino-7-nitrofluorene with key analogues:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications
This compound	1214-32-0	C₁₃H₁₀N₂O₂	226.23	-NH₂, -NO₂	Fluorescent probes, environmental analysis
2-Aminofluorene	153-78-6	C₁₃H₁₁N	181.23	-NH₂	Environmental analysis (PAH reference)
5-Aminofluorescein	3326-34-9	C₂₀H₁₃NO₅	347.31	-NH₂, fluorescein core	Sulfur dioxide detection
2-Chloro-7-nitrofluorene	6939-05-5	C₁₃H₈ClNO₂	245.66	-Cl, -NO₂	Synthetic intermediate
7-Amino-9H-fluoren-2-ol	6940-76-7	C₁₃H₁₁NO	197.23	-NH₂, -OH	Research on mutagenicity

Key Observations:

Electronic Effects: The -NO₂ group in this compound is electron-withdrawing, enhancing fluorescence quenching efficiency compared to non-nitro analogues like 2-Aminofluorene . Chlorine substitution (as in 2-Chloro-7-nitrofluorene) increases molecular weight and alters reactivity, favoring electrophilic substitution pathways .

Optical Properties: this compound exhibits strong fluorescence due to conjugation between the amino and nitro groups, whereas 5-Aminofluorescein’s fluorescein backbone provides broader spectral emission .

Applications: Unlike 2-Aminofluorene (used as a PAH reference), this compound’s nitro group enables interactions with quantum dots (e.g., CdS) for pollutant sensing . 7-Amino-9H-fluoren-2-ol’s hydroxyl group makes it more polar, suitable for studies on oxidative stress and mutagenicity .

Stability Considerations:

• Nitro-containing derivatives (e.g., this compound) are sensitive to light and require storage in amber vials .
• Amino-substituted fluorenes (e.g., 2-Aminofluorene) are prone to oxidation, necessitating inert atmospheres during handling .

Biological Activity

2-Amino-7-nitrofluorene (ANF) is a synthetic organic compound recognized for its biological activity, particularly in the context of mutagenicity and carcinogenicity. As a nitroaromatic compound, ANF has been extensively studied for its metabolic pathways and effects on cellular systems. This article synthesizes findings from diverse sources to provide a comprehensive overview of the biological activity associated with ANF, including its mechanisms of action, mutagenic properties, and implications for health.

Chemical Structure and Properties

ANF is characterized by the presence of an amino group and a nitro group attached to a fluorene backbone. The chemical structure can be represented as follows:

$$\text{C}_{13}\text{H}_{10}\text{N}_2\text{O}_2$$

This structure is significant for its reactivity and interaction with biological systems.

The biological activity of ANF largely stems from its metabolic activation. In vivo studies indicate that ANF undergoes nitroreduction, leading to the formation of reactive metabolites that can interact with DNA and proteins.

Metabolic Pathways

• Nitroreduction : ANF is metabolized by various enzymes, including cytochrome P450s and nitroreductases, which convert it into N-hydroxy-2-amino-7-nitrofluorene. This metabolite is known to form DNA adducts, contributing to mutagenicity .
• DNA Damage : The formation of N-hydroxy derivatives allows for covalent binding to DNA, resulting in strand breaks and mutations. Studies have demonstrated that ANF induces sister chromatid exchange (SCE) in mammalian cells, a marker of genotoxicity .

Biological Activity and Toxicity

ANF has been shown to exhibit significant biological activity through various assays:

Mutagenicity Tests

• Ames Test : ANF has been confirmed as mutagenic in several strains of Salmonella typhimurium, demonstrating its potential to cause genetic mutations .
• Mammalian Cell Assays : In mouse lymphoma L5178Y cells, ANF induced mutations at concentrations as low as 10 µM .

Carcinogenic Potential

ANF's carcinogenic potential has been assessed in animal models:

• In Vivo Studies : Oral administration of ANF in rodents has resulted in increased incidences of tumors, particularly in the liver and bladder . For instance, studies indicated that doses ranging from 125 to 500 mg/kg led to significant tumor development in Chinese hamsters .

Case Studies

Several case studies illustrate the biological impact of ANF:

• Syrian Hamster Embryo Cells : Morphological transformation was observed when Syrian hamster embryo cells were exposed to ANF in the presence of hepatocytes, indicating its role as a tumor promoter .
• Hepatocyte Studies : In vitro studies using rat hepatocytes showed conflicting results regarding unscheduled DNA synthesis induced by ANF, highlighting the complexity of its biological interactions .

Data Summary

The following table summarizes key findings related to the biological activity of this compound:

Study Type	Findings	Reference
Ames Test	Mutagenic in Salmonella strains
Tumor Induction	Increased tumor incidence in rodents
Sister Chromatid Exchange	Induced SCE in mammalian cells
Morphological Changes	Transformation observed in Syrian hamster cells

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-Amino-7-nitrofluorene, and how can regioselectivity be ensured?

• Methodological Answer : Key routes include Stille coupling for nitro-group introduction (e.g., 2-methyl-7-nitrofluorene synthesis) and subsequent reduction to the amino derivative using catalytic hydrogenation or sodium dithionite . Regioselectivity is achieved via steric/electronic control during aryl-alkyl coupling, with reaction conditions (e.g., solvent polarity, temperature) monitored via TLC or HPLC to confirm intermediate purity .

Q. How can researchers characterize the purity and structural integrity of this compound post-synthesis?

• Methodological Answer : Use a combination of $^1H$/$^13C$-NMR to verify substitution patterns, HPLC (C18 column, acetonitrile/water gradient) for purity assessment (>95%), and mass spectrometry (ESI-MS) for molecular ion confirmation. Cross-reference with CAS RN 153-78-6 (2-aminofluorene derivatives) for spectral validation .

Advanced Research Questions

Q. What experimental strategies are recommended for studying the solvatochromic behavior of this compound in polar solvents?

• Methodological Answer : Employ time-resolved fluorescence spectroscopy (e.g., femtosecond laser systems) to track excited-state dynamics. For example, Halliday and Topp (1978) observed solvent-dependent fluorescence lifetimes (e.g., 2.4 ns in acetonitrile vs. 1.8 ns in water) due to polarity-driven charge-transfer transitions . Pair with DFT calculations (B3LYP/6-31G*) to model solvent interactions and validate experimental Stokes shifts .

Q. How can researchers resolve contradictions in reported antioxidant activity data for nitrofluorene derivatives?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., DPPH vs. ABTS radical scavenging protocols). Standardize testing using a positive control (e.g., Trolox) and replicate experiments under inert atmospheres to prevent nitro-group reduction. For mechanistic clarity, combine electrochemical analysis (cyclic voltammetry) with ESR to detect radical intermediates .

Q. What computational approaches are suitable for predicting the mutagenic potential of this compound?

• Methodological Answer : Use QSAR models (e.g., TOPKAT or Derek Nexus) to assess aromatic amine reactivity. Molecular docking (AutoDock Vina) into DNA adducts (e.g., guanine N7 positions) can predict binding affinity, while MD simulations (AMBER) evaluate adduct stability. Cross-validate with Ames test data for biological relevance .

Q. Data Analysis & Reproducibility

Q. How should researchers address batch-to-batch variability in this compound synthesis?

• Methodological Answer : Implement rigorous quality control:

• Step 1 : Monitor reaction progress via in-situ IR (nitro-group stretching at 1520 cm$^{-1}$).
• Step 2 : Optimize purification via flash chromatography (hexane/EtOAc, 4:1) to remove allylic bromide byproducts .
• Step 3 : Validate reproducibility using $R_f$-matched TLC spots and batch-wise HPLC retention time alignment .

Q. What statistical methods are recommended for analyzing dose-response relationships in toxicity studies?

• Methodological Answer : Apply nonlinear regression (e.g., GraphPad Prism) to fit Hill slopes for IC$_{50}$ determination. Use ANOVA with post-hoc Tukey tests to compare treatment groups. For high-throughput data, apply Benjamini-Hochberg correction to minimize false discovery rates .

Q. Supplementary Data & Reporting

Q. How should researchers document synthetic procedures and spectral data for peer review?

• Methodological Answer : Follow guidelines from Journal of Fluorine Chemistry:

• Structural Data : Include $^1H$/$^13C$-NMR shifts (δ ppm), HRMS (m/z), and XRD cif files (if available).
• Reproducibility : Report yields as mean ± SD (n=3) and specify solvent grades (e.g., HPLC-grade DMSO) .